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Compound of Interest

Compound Name: 2-Bromopropanamide

Cat. No.: B1266602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Bromopropanamide. The information is intended for professionals in research and

development who may handle this chemical. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment.

Chemical Identification and Physical Properties
Property Value Reference

Chemical Name 2-Bromopropanamide [1]

Synonyms
α-Bromopropanamide, 2-

Bromopropionamide
[1]

CAS Number 5875-25-2 [1]

Molecular Formula C₃H₆BrNO [1]

Molecular Weight 151.99 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 123-125 °C

Solubility
Slightly soluble in Benzene

and Chloroform.
[2]
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Hazard Identification and Classification
2-Bromopropanamide is classified as a hazardous substance. The following table

summarizes its GHS classification.[1][3]

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 alt text Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2A alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity —

Single Exposure

3 alt text Warning

H335: May

cause respiratory

irritation

Toxicological Information
Detailed toxicological studies for 2-Bromopropanamide are not readily available in the public

domain. However, based on its GHS classification, it is harmful if swallowed and causes skin,

eye, and respiratory irritation.[1][3] A study on a structurally similar compound suggests an

acute oral LD50 in rats to be greater than 2000 mg/kg; however, this should be taken as an

indication and not a direct toxicological value for 2-Bromopropanamide.

Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1266602?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropanamide
https://www.chemicalbook.com/msds/2-bromopropionamide.pdf
https://www.benchchem.com/product/b1266602?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopropanamide
https://www.chemicalbook.com/msds/2-bromopropionamide.pdf
https://www.benchchem.com/product/b1266602?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromopropionamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin and eyes.[4]

Wear appropriate personal protective equipment (PPE).[3]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container.[3]

Store in a cool, dry, and well-ventilated place.

Keep in an inert atmosphere at room temperature.[2]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling 2-Bromopropanamide.

Required Personal Protective Equipment

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Chemical-resistant gloves)

Respiratory Protection
(NIOSH-approved respirator for dusts)

Body Protection
(Laboratory coat)

Click to download full resolution via product page

Caption: Recommended PPE for handling 2-Bromopropanamide.

First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[5]
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If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[3]

Firefighting and Accidental Release Measures
Firefighting:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific hazards arising from the chemical: Emits toxic fumes under fire conditions, including

carbon oxides, nitrogen oxides, and hydrogen bromide gas.[3]

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[3]

Accidental Release:

Personal precautions: Wear appropriate personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[3]

Environmental precautions: Do not let product enter drains.

Methods for cleaning up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

The following diagram illustrates a logical workflow for handling a 2-Bromopropanamide spill.
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Spill Occurs

Evacuate immediate area

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Ensure adequate ventilation

Contain spill with inert absorbent material

Carefully collect spilled material
into a sealed container

Decontaminate spill area

Dispose of waste according to
local, state, and federal regulations

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromopropanamide spill.
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Experimental Protocols for Safety Assessment
The following are generalized methodologies for key toxicological assessments, based on

OECD guidelines. These protocols would be suitable for evaluating the safety of 2-
Bromopropanamide.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Guideline 425)
Objective: To determine the acute oral toxicity (LD50) of a substance.

Methodology:

Animal Model: Healthy, young adult female rats are typically used.

Housing and Fasting: Animals are housed in standard conditions and fasted overnight prior

to dosing.

Dose Administration: The test substance is administered orally by gavage in a single dose.

The initial dose level is selected based on available information, with subsequent dose levels

adjusted up or down by a constant factor depending on the outcome of the previous animal.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Body weight is recorded weekly.

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before

the test.
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Application: A small amount (0.5 g of solid or 0.5 mL of liquid) of the test substance is applied

to a small area of skin (approx. 6 cm²) and covered with a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: After patch removal, the skin is examined for erythema and edema at 1, 24, 48,

and 72 hours. The reactions are scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled

into the conjunctival sac of one eye of the animal. The other eye serves as a control.[5]

Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and

chemosis at 1, 24, 48, and 72 hours after application.[5][6] The reactions are scored

according to a standardized scale.

Washout: The eye is not washed out after instillation unless a corrosive effect is suspected.

[7]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon oxides, nitrogen oxides, and hydrogen bromide gas.[3]

Disposal Considerations
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Dispose of contents and container in accordance with local, regional, national, and international

regulations. Unused product should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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